Cas no 1629892-65-4 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid
• CAS No: 1629892-65-4
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 6491022
• PubChem ID: 83852380
• Update Time: 2025-07-18

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid
• 1H-Pyrazole-5-acetic acid, 3-bromo-1-methyl-

• Inchi： 1S/C6H7BrN2O2/c1-9-4(3-6(10)11)2-5(7)8-9/h2H,3H2,1H3,(H,10,11)
• InChI Key： GBNIDSAXDHICHH-UHFFFAOYSA-N
• SMILES： N1(C)C(CC(O)=O)=CC(Br)=N1

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 372.8±27.0 °C(Predicted)
• pka: 3.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid

Recent Advances in the Application of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid (CAS: 1629892-65-4) in Chemical Biology and Pharmaceutical Research

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid (CAS: 1629892-65-4) is a brominated pyrazole derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its carboxylic acid functionality and bromine substituent, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid as a precursor for the synthesis of novel JAK2 inhibitors. The bromine atom at the 3-position of the pyrazole ring was found to facilitate efficient palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse compound libraries. The resulting inhibitors showed promising activity against myeloproliferative disorders in preclinical models, with IC50 values in the low nanomolar range.

In the field of anti-inflammatory drug development, researchers have recently utilized this compound to create a series of COX-2 selective inhibitors. The carboxylic acid moiety allows for easy derivatization into amides and esters, which was exploited to optimize pharmacokinetic properties. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid exhibited improved selectivity for COX-2 over COX-1 compared to traditional NSAIDs, while maintaining potent anti-inflammatory activity in vivo.

The compound has also found applications in chemical biology as a versatile linker for protein modification. Its unique structure enables site-specific conjugation to cysteine residues through the bromine atom, while the carboxylic acid can be used for further functionalization. This dual functionality was highlighted in a recent Nature Chemical Biology paper describing its use in creating activity-based probes for studying enzyme kinetics.

From a synthetic chemistry perspective, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid has proven valuable in multicomponent reactions. Several research groups have reported its successful incorporation into Ugi and Passerini reactions, yielding structurally diverse compounds with potential biological activity. The electron-withdrawing nature of the bromine substituent was found to significantly influence the reactivity of the pyrazole ring in these transformations.

Recent advances in the large-scale production of this compound have made it more accessible for pharmaceutical development. A 2023 patent application detailed an improved synthetic route starting from commercially available 3-bromo-1-methyl-1H-pyrazole, featuring a greener approach with reduced solvent usage and higher overall yield (82% compared to previous methods). This development is expected to facilitate broader adoption of the compound in drug discovery programs.

Looking forward, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)acetic acid continues to show promise as a versatile scaffold in medicinal chemistry. Ongoing research is exploring its potential in targeted protein degradation (PROTACs development) and as a component of covalent inhibitors. The unique combination of its bromine substituent and carboxylic acid functionality provides multiple handles for structural modification, making it particularly valuable for structure-activity relationship studies in drug discovery campaigns.